1-(4-Bromophenyl)-3-(4-chlorophenyl)pyrazole-4-propionic acid

• IUPAC Name: 3-[1-(4-bromophenyl)-3-(4-chlorophenyl)pyrazol-4-yl]propanoic acid
• InChI: InChI=1S/C18H14BrClN2O2/c19-14-4-8-16(9-5-14)22-11-13(3-10-17(23)24)18(21-22)12-1-6-15(20)7-2-12/h1-2,4-9,11H,3,10H2,(H,23,24)
• InChI Key: CRCKLQOTWRGUSH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN(C=C2CCC(=O)O)C3=CC=C(C=C3)Br)Cl
• Molecular Formula: C18H14BrClN2O2
• DSSTOX Substance ID: DTXSID70584741
• Molecular Weight: 405.7 g/mol
• CAS RN: 870704-03-3

Description

1-(4-Bromophenyl)-3-(4-chlorophenyl)pyrazole-4-propionic acid, also known as BCPP, is an organic compound with a molecular formula of C12H9BrClN2O2. It is a member of the pyrazole family of compounds and is commonly found in pharmaceuticals, agrochemicals, and other industrial products. BCPP has been studied for its potential applications in various fields such as medicine, agriculture, and chemistry.

Scientific Research Applications

Synthesis and Structural Characterization

1-(4-Bromophenyl)-3-(4-chlorophenyl)pyrazole-4-propionic acid is part of a broader category of compounds known for their structural diversity and potential in material science. Synthesis and crystal structure analysis of pyrazole derivatives, including those with bromo- and chlorophenyl groups, have been explored for understanding their molecular geometry, bonding, and potential applications in materials science. For instance, the synthesis and crystal structures of N-substituted pyrazolines have shown diverse dihedral angles between pyrazole and substituted phenyl rings, indicating the potential for tailor-made molecular properties for specific applications (Loh et al., 2013). Additionally, the crystal structure and regioselective synthesis of related compounds underscore the importance of precise structural characterization for the development of new materials and pharmaceuticals (Kumarasinghe et al., 2009).

Potential in Materials Science

Pyrazole derivatives exhibit significant promise in materials science, particularly in developing new optical materials and studying solvent effects in industrial applications. Research on N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates has revealed their potential as nonlinear optical (NLO) materials, highlighting the role of specific substituents in enhancing nonlinearity, which is crucial for optical limiting applications (Chandrakantha et al., 2013). Furthermore, solvation analysis of halogenated pyrazole derivatives provides insights into solvent effects on these compounds, offering valuable data for their application in different solvent environments (Venkatachalam et al., 2012).

Antimicrobial Studies

Linked heterocyclic compounds containing pyrazole-pyrimidine-thiazolidin-4-one have demonstrated antimicrobial activity, suggesting the potential of this compound and related structures in developing new antimicrobial agents. The synthesis of these compounds and their efficacy against various bacteria and fungi highlight the importance of structural variation in enhancing biological activity (Reddy et al., 2010).

Fluorescent Properties for Sensing Applications

The synthesis and characterization of pyrazoline derivatives, including their fluorescent properties, suggest the potential use of these compounds in sensing and imaging applications. The fluorescence emission observed in the blue region of the visible spectrum for specific derivatives indicates the possibility of tuning these properties for targeted applications (Ibrahim et al., 2016).